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Compound of Interest

4-Amino-2-

Compound Name: hydroxycyclohexanecarboxylic
acid

CAS No.: 173731-97-0

Cat. No.: B065968

Get Quote

\ J

This guide outlines the authoritative disposal and handling protocols for 4-Amino-2-
hydroxycyclohexanecarboxylic acid. As a Senior Application Scientist, | have structured this
not merely as a checklist, but as a risk-based operational system designed to ensure scientific
integrity, regulatory compliance (RCRA/EPA), and personnel safety.

Chemical Profile & Hazard Identification

Before initiating disposal, you must understand the physicochemical nature of the waste.[1] 4-
Amino-2-hydroxycyclohexanecarboxylic acid is an amphoteric carbocyclic compound. Its
dual functionality (amine and carboxylic acid) means it can exist as a zwitterion, significantly
influencing its solubility and reactivity during waste consolidation.
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Property

Characteristic

Operational Implication

Chemical Structure

Cyclohexane ring with -NHz, -
OH, and -COOH groups

Amphoteric; acts as both acid

and base.

Physical State

Solid (Crystalline powder)

Dust generation risk during

transfer.[2]

Solubility

Water soluble (pH dependent)

Do not dispose of via sanitary

sewer without explicit permit.

GHS Classification

Irritant (Skin/Eye/Respiratory)

Requires PPE (Nitrile gloves,
safety goggles, N95/P100 if
dusting).

RCRA Status

Non-listed (Not P or U listed)

Classify as Hazardous Waste
due to toxicity/irritant potential

unless tested otherwise.

Pre-Disposal: Segregation & Storage[3]

Effective disposal begins at the bench. Improper segregation is the leading cause of waste

container pressurization and accidents.

o Amphoteric Warning: Because this compound contains both basic (amine) and acidic

(carboxylic) moieties, it buffers solutions. However, do not mix large quantities with strong

oxidizers (e.g., permanganates, nitric acid) or reactive acid chlorides, as exothermic

degradation may occur.

» Satellite Accumulation: Store waste in a dedicated "Satellite Accumulation Area" (SAA) at or

near the point of generation.

o Container Selection: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal

containers if the waste is in an acidic aqueous solution.

Compatibility Matrix
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Waste Stream Compatibility Action

Can be co-packed with non-
Organic Solvents Compatible halogenated solvents for

incineration.

Solubilizes the compound;

Aqueous Acids (pH < 2) Caution )
ensure no heat generation.

STOP. Do not mix. Risk of

Strong Oxidizers INCOMPATIBLE ) )
fire/evolution of NOx gases.

Disposal Workflow: Decision Logic

The following decision tree dictates the disposal path based on the physical state of the waste.
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Waste Generation:
4-Amino-2-hydroxycyclohexanecarboxylic acid

Determine Physical State

Solid Waste

2
(Pure or Contaminated Debris) SET BECER

Containerize:

Wide-mouth HDPE Jar Aqueous Solution Organic Solvent Solution

Containerize: Containerize:
Carboy (HDPE) Solvent Safety Can/Bottle
Label:
'Hazardous Waste - Solid, Toxic/lrritant'
Label: Label:
'Hazardous Waste - Aqueous Toxic' '‘Hazardous Waste - Flammable/Toxic'

Transfer to EHS/Waste Facility
(Incineration)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating solid and liquid waste streams.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spilled
Material)

Use this for expired reagents, contaminated weighing paper, or spill cleanup debris.
o Containerize: Transfer solids into a wide-mouth HDPE jar. Do not fill beyond 90% capacity.

o Labeling: Affix a hazardous waste label. Clearly write the full chemical name (no
abbreviations/formulas). Check "Toxic" and "Irritant".[3]

» Deactivation (Optional/Expert Only): While incineration is preferred, small traces can be
oxidized using dilute bleach (sodium hypochlorite) if authorized by local safety officers, but
this is generally discouraged due to potential chloramine formation from the amino group.
Default to incineration.

Protocol B: Aqueous Solutions (HPLC Waste | Mother
Liquors)

e pH Check: Ensure the solution is not extremely reactive (pH 4-10 is ideal for storage).

» Precipitation Risk: If the solution is acidic and you add it to a basic waste stream, the
zwitterion may precipitate, clogging the container. Always add waste slowly and observe for
turbidity.

» Consolidation: Pour into the "Aqueous Hazardous Waste" carboy.

» Disposal: This stream is typically sent for fuel blending or wastewater treatment after off-site
processing. Do not pour down the sink.

Protocol C: Empty Containers

« RCRA"RCRA Empty" Standard: A container is considered empty if:
o All wastes have been removed using common practices (pouring/pumping).

o No more than 2.5 cm (1 inch) of residue remains on the bottom.
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o Triple Rinse: Triple rinse the container with a solvent capable of dissolving the residue (e.g.,
water or ethanol).

» Rinsate Disposal: Collect the rinsate as Hazardous Waste (Liquid).

o Defacement: Cross out the original label and mark "Empty". Discard as standard lab trash or
glass waste.

Emergency Response: Spill Procedures

In the event of a spill, immediate action is required to prevent exposure and environmental
contamination.[3]

1. Alert & Isolate 2. Don PPE 3. Containment - 4. Cleanup 5. Decontamination 6. Report
(Evacuate immediate area) (Gloves, Goggles, Lab Coat) (Cover with absorbent pads) | (sweep/wipe into bag) (Soap & Water wash) (Notify EHS)

Click to download full resolution via product page
Figure 2: Immediate response workflow for laboratory spills.
Specific Cleanup Steps:

» Solid Spill: Avoid creating dust.[2][3][4][5] Cover with a damp paper towel (water) to suppress
particulates, then sweep into a dustpan.

e Liquid Spill: Use universal absorbent pads.

» Surface Decontamination: Wipe the area with water and a mild detergent. The amino-acid
nature makes it water-soluble; organic solvents are usually unnecessary for final cleaning.

Regulatory References

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS). 29 CFR 1910.1200.[5] Link

e U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Identification and Listing of Hazardous Waste. 40 CFR Part 261. Link
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e U.S. Environmental Protection Agency (EPA).Standards Applicable to Generators of
Hazardous Waste. 40 CFR Part 262. Link

» National Institutes of Health (NIH).PubChem Compound Summary:
Aminocyclohexanecarboxylic acid derivatives.Link

Disclaimer: This guide is for educational purposes and operational planning. Always consult
your institution's Environmental Health & Safety (EHS) officer and local government regulations
before disposing of chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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